2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide

• IUPAC Name: 2,2-diphenyl-N'-(2,7,8-trimethylquinolin-4-yl)acetohydrazide
• InChI: InChI=1S/C26H25N3O/c1-17-14-15-22-23(16-18(2)27-25(22)19(17)3)28-29-26(30)24(20-10-6-4-7-11-20)21-12-8-5-9-13-21/h4-16,24H,1-3H3,(H,27,28)(H,29,30)
• InChI Key: ZKBJYZIPERAYHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC(=CC(=C2C=C1)NNC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C)C
• Molecular Formula: C26H25N3O
• Molecular Weight: 395.5 g/mol

Description

2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide, also known as DPAH, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in the treatment of various diseases. DPAH belongs to the class of hydrazide derivatives and has shown promising results in scientific research studies.

Mechanism of Action

The mechanism of action of 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide involves the inhibition of various enzymes and signaling pathways that are involved in the progression of diseases. 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide has been shown to inhibit the activity of various kinases and phosphatases that are involved in the regulation of cell growth and survival. The compound also inhibits the activity of histone deacetylases, which play a crucial role in the epigenetic regulation of gene expression.
Biochemical and Physiological Effects:
2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of inflammation, and the improvement of glucose tolerance. The compound has also been shown to have antioxidant properties and can potentially be used in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide is its potential as a therapeutic agent for various diseases. The compound has shown promising results in preclinical studies and can potentially be developed into a drug. However, one of the limitations of 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide is its low solubility, which can pose challenges in its formulation and delivery.

Future Directions

There are several future directions for the research on 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide. One of the potential directions is the development of 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide derivatives with improved solubility and bioavailability. Additionally, the compound can be further studied for its potential applications in the treatment of other diseases such as cardiovascular diseases and neurodegenerative diseases. The mechanism of action of 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide can also be further elucidated to understand its effects on various signaling pathways and enzymes. Overall, the research on 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide has shown promising results and has the potential to contribute to the development of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide can be achieved through several methods, including the reaction of 2,7,8-trimethyl-4-quinolinecarboxylic acid hydrazide with 2,2-diphenylacetyl chloride in the presence of a base. The reaction mixture is then subjected to further purification steps to obtain pure 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide. The purity of the compound can be confirmed through various analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide has been extensively studied for its potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. The compound has shown promising results in inhibiting the growth of cancer cells and inducing cell death in various cancer cell lines. 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide has also been shown to have neuroprotective effects and can potentially be used in the treatment of Alzheimer's disease. Additionally, 2,2-diphenyl-N'-(2,7,8-trimethyl-4-quinolinyl)acetohydrazide has been studied for its antidiabetic properties and has shown to improve glucose tolerance in animal models.